Cas no 870258-96-1 (Silane, (1,3,6,8-pyrenetetrayltetra-2,1-ethynediyl)tetrakis[trimethyl-)

(1,3,6,8-Pyrenetetrayltetra-2,1-ethynediyl)tetrakis[trimethylsilane] is a functionalized pyrene derivative featuring four trimethylsilylethynyl groups symmetrically attached to the pyrene core. This compound exhibits strong π-conjugation and electron-delocalization properties, making it valuable for applications in organic electronics, such as OLEDs, OFETs, and photovoltaic materials. The trimethylsilyl groups enhance solubility in organic solvents, facilitating processing while maintaining thermal and oxidative stability. Its rigid, planar structure promotes efficient charge transport, and the functionalization allows for further chemical modifications. The compound is particularly useful in the development of high-performance optoelectronic materials due to its tunable electronic properties and robust structural integrity.

Silane, (1,3,6,8-pyrenetetrayltetra-2,1-ethynediyl)tetrakis[trimethyl- structure

870258-96-1 structure

Product Name:Silane, (1,3,6,8-pyrenetetrayltetra-2,1-ethynediyl)tetrakis[trimethyl-

CAS No:870258-96-1

MF:C₃₆H₄₂Si₄

MW:587.060693264008

CID:4267298

PubChem ID:11657194

Update Time:2025-06-09

Silane, (1,3,6,8-pyrenetetrayltetra-2,1-ethynediyl)tetrakis[trimethyl- Chemical and Physical Properties

Names and Identifiers

- Silane, (1,3,6,8-pyrenetetrayltetra-2,1-ethynediyl)tetrakis[trimethyl-
- 1,3,6,8-tetrakis(trimethylsilanylethynyl)pyrene
- 1,3,6,8-Tetrakis((trimethylsilyl)ethynyl)pyrene
- Pyrene, 1,3,6,8-tetrakis[2-(trimethylsilyl)ethynyl]-
- 1,3,6,8-Tetrakis[2-(trimethylsilyl)ethynyl]pyrene (ACI)
- Silane, (1,3,6,8-pyrenetetrayltetra-2,1-ethynediyl)tetrakis[trimethyl- (9CI)
- 1,3,6,8-Tetrakis(trimethylsilylethynyl)pyrene
- F72178
- CS-0110387
- BS-47292
- trimethyl(2-{3,6,8-tris[2-(trimethylsilyl)ethynyl]pyren-1-yl}ethynyl)silane
- MFCD21606941
- 870258-96-1
- 1,3,6,8-tetrakis(trimethylsilylethynyl)-pyrene
- YSCK0572
- Trimethyl-[2-[3,6,8-tris(2-trimethylsilylethynyl)pyren-1-yl]ethynyl]silane
- Inchi： 1S/C36H42Si4/c1-37(2,3)21-17-27-25-28(18-22-38(4,5)6)32-15-16-34-30(20-24-40(10,11)12)26-29(19-23-39(7,8)9)33-14-13-31(27)35(32)36(33)34/h13-16,25-26H,1-12H3
- InChI Key： BWAJBGHVRXIVFZ-UHFFFAOYSA-N
- SMILES： C(C1C2C3C(C=CC4C=3C(=CC=2)C(C#C[Si](C)(C)C)=CC=4C#C[Si](C)(C)C)=C(C#C[Si](C)(C)C)C=1)#C[Si](C)(C)C

Computed Properties

Exact Mass: 586.23635748g/mol
Monoisotopic Mass: 586.23635748g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 0
Heavy Atom Count: 40
Rotatable Bond Count: 8
Complexity: 1040
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 0Å²

Silane, (1,3,6,8-pyrenetetrayltetra-2,1-ethynediyl)tetrakis[trimethyl- Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	T887347-250mg	1,3,6,8-tetrakis(trimethylsilanylethynyl)pyrene	870258-96-1	98%	250mg	￥234.00	2022-11-29
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	T887347-1g	1,3,6,8-tetrakis(trimethylsilanylethynyl)pyrene	870258-96-1	98%	1g	￥689.40	2022-11-29
eNovation Chemicals LLC	Y1255514-1g	1,3,6,8-Tetrakis((trimethylsilyl)ethynyl)pyrene	870258-96-1	98%	1g	$95	2024-06-05
eNovation Chemicals LLC	Y1255514-5g	1,3,6,8-Tetrakis((trimethylsilyl)ethynyl)pyrene	870258-96-1	98%	5g	$230	2024-06-05
Chemenu	CM541556-1g	1,3,6,8-Tetrakis((trimethylsilyl)ethynyl)pyrene	870258-96-1	95%+	1g	$***	2023-05-29
Chemenu	CM541556-5g	1,3,6,8-Tetrakis((trimethylsilyl)ethynyl)pyrene	870258-96-1	95%+	5g	$***	2023-05-29
SHANG HAI YI EN HUA XUE JI SHU Co., Ltd.	R107557-250mg	Silane, (1,3,6,8-pyrenetetrayltetra-2,1-ethynediyl)tetrakis[trimethyl-	870258-96-1	98%	250mg	￥398	2023-09-07
SHANG HAI YI EN HUA XUE JI SHU Co., Ltd.	R107557-5g	Silane, (1,3,6,8-pyrenetetrayltetra-2,1-ethynediyl)tetrakis[trimethyl-	870258-96-1	98%	5g	￥3751	2023-09-07
SHANG HAI YI EN HUA XUE JI SHU Co., Ltd.	R107557-1g	Silane, (1,3,6,8-pyrenetetrayltetra-2,1-ethynediyl)tetrakis[trimethyl-	870258-96-1	98%	1g	￥1072	2023-09-07
SHANG HAI YI EN HUA XUE JI SHU Co., Ltd.	R107557-100mg	Silane, (1,3,6,8-pyrenetetrayltetra-2,1-ethynediyl)tetrakis[trimethyl-	870258-96-1	98%	100mg	￥235	2023-09-07

Silane, (1,3,6,8-pyrenetetrayltetra-2,1-ethynediyl)tetrakis[trimethyl- Production Method

Production Method 1

1066-54-2

128-63-2

870258-96-1

Reaction Conditions

1.1 Reagents: Triethylamine Catalysts: Triphenylphosphine , Cuprous iodide , Tetrakis(triphenylphosphine)palladium Solvents: Toluene ; 30 min, 50 °C
1.2 10 min; 48 h, 80 °C

Reference

Anthraquinone-Enriched Conjugated Microporous Polymers as Organic Cathode Materials for High-Performance Lithium-Ion Batteries

Mohamed, Mohamed Gamal ; et al, ACS Applied Energy Materials, 2021, 4(12), 14628-14639

Production Method 2

1066-54-2

128-63-2

870258-96-1

Reaction Conditions

1.1 Reagents: Trimethylamine Catalysts: Triphenylphosphine , Copper iodide , Dichlorobis(triphenylphosphine)palladium Solvents: Toluene ; 16 h, 80 °C

Reference

Novel Turtle-Shape Dendrimers Based on a Pyrene Core

Mangione, Maria I. ; et al, ChemistrySelect, 2019, 4(11), 3113-3117

Production Method 3

1066-54-2

128-63-2

870258-96-1

Reaction Conditions

1.1 Reagents: Triethylamine Catalysts: Triphenylphosphine , Cuprous iodide , Dichlorobis(triphenylphosphine)palladium Solvents: Toluene ; 16 h, 80 °C

Reference

Design and synthesis of efficient electrogenerated chemiluminescent emitters derived from Pyrene

Cappellari, Maria V.; et al, Journal of the Electrochemical Society, 2018, 165(14),

Production Method 4

129-00-0

1066-54-2

870258-96-1

Reaction Conditions

1.1 Reagents: Bromine Solvents: Nitrobenzene ; rt → 120 °C; 4 h, 120 °C; 120 °C → rt
1.2 Reagents: Triethylamine Catalysts: Triphenylphosphine , Cuprous iodide , Dichlorobis(triphenylphosphine)palladium Solvents: Toluene ; 60 °C; 60 °C → 80 °C; 12 h, 80 °C

Reference

X-shaped tetra-substituted pyrenes: Synthesis, photophysics, and electroluminescence

Liang, Zuo-Qin; et al, Synthetic Metals, 2011, 161(15-16), 1691-1698

Production Method 5

129-00-0

870258-96-1

Reaction Conditions

1.1 Reagents: Bromine Solvents: Nitrobenzene ; 60 °C; 60 °C → 120 °C; 24 h, 120 °C
2.1 Reagents: Triethylamine Catalysts: Triphenylphosphine , Cuprous iodide , Dichlorobis(triphenylphosphine)palladium Solvents: Toluene ; 30 min, rt
2.2 rt; rt → 90 °C; 24 h, 90 °C

Reference

Designed polymeric conjugation motivates tunable activation of molecular oxygen in heterogeneous organic photosynthesis

Sun, Wenhao; et al, Science Bulletin, 2022, 67(1), 61-70

Production Method 6

129-00-0

870258-96-1

Reaction Conditions

1.1 Reagents: Bromine Solvents: Nitrobenzene ; rt; 4 h, rt → 120 °C
2.1 Reagents: Triethylamine Catalysts: Triphenylphosphine , Cuprous iodide , Tetrakis(triphenylphosphine)palladium Solvents: Toluene ; 30 min, 50 °C
2.2 10 min; 48 h, 80 °C

Reference

Anthraquinone-Enriched Conjugated Microporous Polymers as Organic Cathode Materials for High-Performance Lithium-Ion Batteries

Mohamed, Mohamed Gamal ; et al, ACS Applied Energy Materials, 2021, 4(12), 14628-14639

Production Method 7

129-00-0

870258-96-1

Reaction Conditions

1.1 Reagents: Bromine Solvents: Nitrobenzene ; rt; 4 h, 120 °C
2.1 Reagents: Triethylamine Catalysts: Triphenylphosphine , Cuprous iodide , Dichlorobis(triphenylphosphine)palladium Solvents: Toluene ; 60 °C; 12 h, 80 °C

Reference

Large-Scale and Flexible Optical Synapses for Neuromorphic Computing and Integrated Visible Information Sensing Memory Processing

Hou, Ya-Xin; et al, ACS Nano, 2021, 15(1), 1497-1508

Silane, (1,3,6,8-pyrenetetrayltetra-2,1-ethynediyl)tetrakis[trimethyl- Raw materials

Silane, (1,3,6,8-pyrenetetrayltetra-2,1-ethynediyl)tetrakis[trimethyl- Preparation Products

Silane, (1,3,6,8-pyrenetetrayltetra-2,1-ethynediyl)tetrakis[trimethyl- (870258-96-1)

Silane, (1,3,6,8-pyrenetetrayltetra-2,1-ethynediyl)tetrakis[trimethyl- Suppliers

Suzhou Senfeida Chemical Co., Ltd

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(CAS:870258-96-1)1,3,6,8-tetrakis(trimethylsilanylethynyl)pyrene

Order Number:sfd12122

Stock Status:in Stock

Quantity:200kg

Purity:99.9%

Pricing Information Last Updated:Friday, 19 July 2024 14:36

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Silane, (1,3,6,8-pyrenetetrayltetra-2,1-ethynediyl)tetrakis[trimethyl- Related Literature

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Related Categories

870258-96-1 (Silane, (1,3,6,8-pyrenetetrayltetra-2,1-ethynediyl)tetrakis[trimethyl-) Related Products

Recommended suppliers

Suzhou Senfeida Chemical Co., Ltd

(CAS:870258-96-1)1,3,6,8-tetrakis(trimethylsilanylethynyl)pyrene

Purity:99.9%

Quantity:200kg

Price ($):Inquiry